molecular formula C₅H₃D₃Na₂O₅ B1159293 2-Hydroxyglutaric Acid-d3 Disodium Salt,

2-Hydroxyglutaric Acid-d3 Disodium Salt,

Cat. No.: B1159293
M. Wt: 195.1
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydroxyglutaric Acid-d3 Disodium Salt (C₅H₃D₃Na₂O₅, MW 195.1 g/mol) is a deuterium-labeled derivative of 2-hydroxyglutarate (2HG), a metabolite implicated in cancer biology. This compound is synthesized with three deuterium atoms at the 2,3,3 positions, enhancing its utility as a stable isotope tracer in metabolic flux studies . It serves as a critical tool in research on isocitrate dehydrogenase (IDH)-mutant cancers, where 2HG accumulates as an oncometabolite, disrupting cellular epigenetics and promoting tumorigenesis .

Properties

Molecular Formula

C₅H₃D₃Na₂O₅

Molecular Weight

195.1

Synonyms

2-Hydroxypentanedioic Acid-d3 Sodium Salt;  (+/-)-2-Hydroxyglutaric Acid-d3 Disodium Salt;  α-Hydroxyglutaric Acid-d3 Sodium Salt;  2,3-Dideoxypentaric Acid-d3 Disodium Salt;  DL-2-Hydroxyglutaric Acid-d3 Disodium Salt;  Sodium α-Hydroxyglutarate-d3; 

Origin of Product

United States

Comparison with Similar Compounds

Key Comparative Data

Compound Formula Molecular Weight (g/mol) Isomer/Deuteration Key Role/Application Source/Reference
2-Hydroxyglutaric Acid-d3 Disodium C₅H₃D₃Na₂O₅ 195.1 (RS)-isomer, D₃ Isotopic tracer in cancer research
D-2-Hydroxyglutaric Acid Disodium C₅H₆Na₂O₅ 192.08 D-isomer Oncometabolite in IDH-mutant cancers
L-2-Hydroxyglutaric Acid Disodium C₅H₆Na₂O₅ 192.08 L-isomer Biomarker for metabolic aciduria
DL-α-Hydroxyglutaric Acid Disodium C₅H₆Na₂O₅ 192.08 Racemic mixture Enzyme inhibition studies

Research Implications

  • Cancer Diagnostics: D-2HG is a validated biomarker for IDH-mutant tumors, while its deuterated form enables non-invasive tracking via mass spectrometry .
  • Metabolic Disorders : Elevated L-2HG levels correlate with neurological dysfunction, driving research into enzyme replacement therapies .

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